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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15623599 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of 25-Desacetyl
Rifampicin-d3, ensuring compliance with regulatory standards and minimizing environmental

impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 25-Desacetyl Rifampicin-
d3 with appropriate care. While some safety data sheets (SDS) may not classify this compound

as hazardous, the parent compound, Rifampicin, is considered harmful if swallowed.[1]

Therefore, exercising caution is paramount. Under normal conditions, the product is stable and

non-reactive, though it is incompatible with strong oxidizing agents.[2]

Personal Protective Equipment (PPE): All personnel handling 25-Desacetyl Rifampicin-d3 for

disposal must wear the following PPE:

Safety goggles

Protective gloves

Lab coat or protective clothing

In case of dust generation, a self-contained breathing apparatus is recommended.[3]
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Quantitative Data Summary
For quick reference, the following table summarizes key identifying and safety information for

25-Desacetyl Rifampicin-d3.

Property Value

Chemical Name
25-O-deacetyl-3-[(E)-[(4-methyl-1-

piperazinyl)imino]methyl]-rifamycin-d3

CAS Number
Not available for deuterated form (Parent CAS:

16783-99-6)

Primary Hazard
Potential for harm if swallowed (based on parent

compound)

Incompatibilities Strong oxidizing agents[2]

Transport Regulation
Not regulated as dangerous goods (DOT, IATA)

[2][3]

Step-by-Step Disposal Protocol
The disposal of 25-Desacetyl Rifampicin-d3 must be conducted in accordance with federal,

state, and local regulations. The following protocol outlines the necessary steps for its safe and

compliant disposal.

Step 1: Waste Identification and Segregation

Identify: Clearly label the waste container as "25-Desacetyl Rifampicin-d3 Waste."

Segregate: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. Keep it separate

from strong oxidizing agents.

Step 2: Containerization

Primary Container: Use the original container if it is in good condition. If not, transfer the

waste to a new, clean, and compatible container with a secure, leak-proof lid.
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Labeling: Affix a hazardous waste label to the container. The label must include:

The full chemical name: "25-Desacetyl Rifampicin-d3"

The words "Hazardous Waste"

Accumulation start date

An indication of the hazards (e.g., "Toxic")

Step 3: Storage

Location: Store the sealed waste container in a designated satellite accumulation area (SAA)

or a central hazardous waste storage area.

Conditions: The storage area should be secure, well-ventilated, and away from sources of

ignition and incompatible materials.

Step 4: Arrange for Professional Disposal

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste.

Licensed Disposal Vendor: The EHS office will arrange for the collection and disposal of the

waste through a licensed hazardous material disposal company.[2]

Disposal Method: The recommended disposal method is incineration in a facility equipped

with an afterburner and scrubber to ensure complete destruction of the compound and to

prevent environmental contamination.[2]

Crucial "Don'ts"

Do Not dispose of 25-Desacetyl Rifampicin-d3 down the drain.[2] This is strictly prohibited

for pharmaceutical waste to prevent contamination of water systems.

Do Not dispose of this chemical in the regular trash.

Do Not allow it to be released into the environment.[2]
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Spill Management
In the event of a spill, adhere to the following procedure:

Evacuate and Secure: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading and from entering drains or waterways.

Clean-up: To avoid dust generation, gently sweep or vacuum the spilled material.[2] Place

the collected material into a labeled hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and collect the

cleaning materials as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 25-Desacetyl
Rifampicin-d3.
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Disposal Workflow for 25-Desacetyl Rifampicin-d3
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Caption: Disposal workflow for 25-Desacetyl Rifampicin-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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